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Compound of Interest

Compound Name: 4-Methoxy-3,6-dihydro-2H-pyran

Cat. No.: B101811 Get Quote

Technical Guide: 4-Methoxy-3,6-dihydro-2H-
pyran
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 4-Methoxy-3,6-dihydro-2H-pyran, a heterocyclic compound with applications in

organic synthesis.

Chemical Identity and Molecular Properties
4-Methoxy-3,6-dihydro-2H-pyran is a cyclic ether with the chemical formula C6H10O2.[1][2]

[3][4] Its molecular structure consists of a dihydropyran ring substituted with a methoxy group.

Table 1: Molecular Formula and Weight
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Property Value

Molecular Formula C6H10O2[1][2][3][4]

Molecular Weight 114.14 g/mol [2][4]

IUPAC Name 4-methoxy-3,6-dihydro-2H-pyran[1][2]

Canonical SMILES COC1=CCOCC1[1][2][4]

InChI Key FSMHNRHLQAABPS-UHFFFAOYSA-N[2][4]

CAS Number 17327-22-9[1][2][3][4]

Physicochemical Data
The following table summarizes the key physical and chemical properties of 4-Methoxy-3,6-
dihydro-2H-pyran.

Table 2: Physicochemical Properties

Property Value

Physical Form Liquid[4]

Density 1.022 g/mL at 25 °C[4][5]

Boiling Point 59 °C at 20 mmHg[4][5]

Refractive Index n20/D 1.462[4][5]

Flash Point 46 °C (114.8 °F) - closed cup[4]

Purity Typically available at 95% or 97% purity[1][4]

Applications in Organic Synthesis
4-Methoxy-3,6-dihydro-2H-pyran serves as a valuable reagent in organic chemistry, primarily

as a protecting group for hydroxyl functions. Its application has been noted in the solid-phase

synthesis of oligoribonucleotides and for the protection of chiral alcohols.
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The diagram below illustrates the general workflow of using 4-Methoxy-3,6-dihydro-2H-pyran
as a protecting group for an alcohol.
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Workflow for Alcohol Protection and Deprotection.

Experimental Protocols
Detailed, step-by-step experimental protocols for specific reactions involving 4-Methoxy-3,6-
dihydro-2H-pyran are highly dependent on the substrate and desired outcome. Researchers

should refer to specific literature methods for the synthesis of interest. The general procedure

for the protection of an alcohol involves reacting the alcohol with 4-Methoxy-3,6-dihydro-2H-
pyran in the presence of a catalytic amount of acid. Deprotection is typically achieved by

treatment with aqueous acid.

Safety and Handling
4-Methoxy-3,6-dihydro-2H-pyran is a flammable liquid and vapor.[5] Appropriate safety

precautions, including working in a well-ventilated fume hood and avoiding ignition sources,

should be taken. Personal protective equipment such as safety goggles, gloves, and a lab coat
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are essential. For detailed safety information, please consult the Safety Data Sheet (SDS)

provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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